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Introduction
Amorphous terbium-iron (Tb-Fe) alloy thin films are a class of materials that have garnered

significant interest for their unique magnetic and magneto-optical properties. These films are

ferrimagnetic, meaning they possess two antiparallel magnetic sublattices, one for the rare-

earth element terbium (Tb) and one for the transition metal iron (Fe). The net magnetization is

the difference between the magnetizations of these two sublattices. A key characteristic of

these materials is the presence of a compensation temperature (Tcomp), at which the

sublattice magnetizations cancel each other out, leading to zero net magnetization. This,

combined with a strong perpendicular magnetic anisotropy (PMA), makes amorphous Tb-Fe

films particularly suitable for applications such as magneto-optical data storage.

The magneto-optical Kerr effect (MOKE) is a fundamental phenomenon utilized to probe the

magnetic properties of these materials. MOKE describes the change in the polarization of light

upon reflection from a magnetized surface. Specifically, linearly polarized light becomes

elliptically polarized, with the major axis of the ellipse rotated. The angle of this rotation is

known as the Kerr rotation (θK), and the degree of ellipticity is characterized by the Kerr

ellipticity (εK). These parameters are directly proportional to the magnetization of the material,

making MOKE a highly sensitive technique for characterizing magnetic thin films.

These application notes provide a comprehensive overview of the Kerr effect in amorphous Tb-

Fe films, including quantitative data on their magneto-optical properties, detailed protocols for
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their fabrication and characterization, and graphical representations of the experimental

workflows.

Data Presentation: Magneto-Optical Properties of
Amorphous Tb-Fe Films
The magneto-optical properties of amorphous Tb-Fe films are strongly dependent on several

factors, including the atomic composition, film thickness, temperature, and the wavelength of

the incident light. The following tables summarize quantitative data from various studies to

provide a comparative overview.

Table 1: Influence of Composition on Magnetic Properties at Room Temperature

Tb Content (at.
%)

Compensation
Temperature
(Tcomp) (K)

Coercivity (Hc)
Remanent
Magnetization
(MR)

Notes

15 - 28

Exhibit strong

perpendicular

magnetic

anisotropy[1]

Varies

significantly with

composition

Varies

significantly with

composition

The magnetic

properties are

highly tunable by

varying the Tb

content.

~21
~300 K (Room

Temperature)

Very high

(diverges near

Tcomp)[1]

Near zero[1]

This composition

is often targeted

for magneto-

optical recording

media.

25

Shifts from 150 K

to 370 K as

thickness

increases from 9

nm to 28 nm[1]

Increases as T

approaches

Tcomp[1]

Decreases as T

approaches

Tcomp[1]

Demonstrates

the strong

interplay

between

composition and

thickness.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.frontiersin.org/journals/materials/articles/10.3389/fmats.2016.00008/full
https://www.frontiersin.org/journals/materials/articles/10.3389/fmats.2016.00008/full
https://www.frontiersin.org/journals/materials/articles/10.3389/fmats.2016.00008/full
https://www.frontiersin.org/journals/materials/articles/10.3389/fmats.2016.00008/full
https://www.frontiersin.org/journals/materials/articles/10.3389/fmats.2016.00008/full
https://www.frontiersin.org/journals/materials/articles/10.3389/fmats.2016.00008/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Influence of Film Thickness on Kerr Rotation and Magnetic Properties of Tb25Fe75

Films

Film
Thickness
(nm)

Kerr Rotation
(θK)

Coercivity (Hc)
at Room Temp.

Remanent
Magnetization
(MR) at Room
Temp.

Notes

9 - Low
High (Fe-

dominated)

Magnetic

properties

change

significantly up to

a critical

thickness of

about 20-30 nm.

[1]

~17 -
Approaches

infinity
Approaches zero

This is the

compensation

thickness for this

composition at

room

temperature.[1]

28 -
Decreases from

peak

Increases (Tb-

dominated)

Beyond the

critical thickness,

magnetic

properties show

only slight

changes.[1]

Table 3: Wavelength Dependence of Kerr Rotation for a TbFe Film
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Wavelength (nm) Kerr Rotation (θK) (degrees)

400 ~0.15

500 ~0.20

600 ~0.25

700 ~0.22

800 ~0.18

900 ~0.15

Note: Data is estimated from a graphical representation in the cited literature for a TbFe film

with a 56nm SiN enhancement layer. The absolute values may vary with film composition and

thickness.

Experimental Protocols
Protocol 1: Fabrication of Amorphous Tb-Fe Films by
DC Magnetron Co-sputtering
This protocol outlines the steps for depositing amorphous Tb-Fe thin films with varying

compositions.

1. Substrate Preparation:

Begin with clean substrates (e.g., glass, silicon wafers).

Clean the substrates ultrasonically in a sequence of acetone, isopropyl alcohol, and

deionized water for 10-15 minutes each.
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Dry the substrates with a nitrogen gun and bake them in a vacuum oven to remove any

residual moisture.

2. Sputtering System Preparation:

Mount separate high-purity Terbium (Tb) and Iron (Fe) targets in the DC magnetron

sputtering chamber.

Load the cleaned substrates into the substrate holder.

Evacuate the chamber to a base pressure of at least 5 x 10-7 Torr to minimize

contamination.

3. Deposition Process:

Introduce high-purity Argon (Ar) gas into the chamber, maintaining a constant working

pressure (typically a few mTorr).

Pre-sputter the Tb and Fe targets for 5-10 minutes with the shutter closed to clean the target

surfaces.

Control the composition of the Tb-Fe film by independently adjusting the DC power applied

to the Tb and Fe targets. The relative sputtering rates will determine the film's stoichiometry.

Rotate the substrate holder during deposition to ensure film uniformity.

The deposition time will determine the final film thickness. A typical deposition rate is on the

order of angstroms per second.

After deposition, allow the substrates to cool down in a vacuum before venting the chamber.

4. Capping Layer Deposition (Optional but Recommended):

To prevent oxidation of the Tb-Fe film, a protective capping layer (e.g., Pt, Al, or SiN) can be

deposited in-situ without breaking the vacuum.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Characterization by Magneto-Optical Kerr
Effect (MOKE) Magnetometry
This protocol describes the procedure for measuring the magnetic properties of the fabricated

Tb-Fe films using a polar MOKE setup.

1. MOKE System Setup:

The basic MOKE setup consists of a light source (e.g., He-Ne laser with a wavelength of

632.8 nm), a polarizer, the sample mounted in an electromagnet, an analyzer, and a

photodetector.[2][3][4]

For polar MOKE, the magnetic field is applied perpendicular to the film plane, and the light is

incident close to the normal of the sample surface.[3]

The polarizer is set to define the initial polarization of the light (e.g., s- or p-polarized).

The analyzer is positioned nearly perpendicular to the polarizer to maximize the signal-to-

noise ratio.

2. Measurement Procedure:

Mount the Tb-Fe film sample in the MOKE system.

Apply a magnetic field and sweep it through a complete cycle (e.g., from a positive

maximum, to a negative maximum, and back to the positive maximum) to obtain a hysteresis

loop.

The photodetector measures the intensity of the reflected light, which is proportional to the

square of the Kerr rotation angle (for small angles).

The Kerr rotation as a function of the applied magnetic field is plotted to form the hysteresis

loop.

3. Data Analysis:

From the MOKE hysteresis loop, key magnetic parameters can be extracted:
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Coercivity (Hc): The magnetic field required to reduce the magnetization to zero.
Remanent Magnetization (MR): The magnetization at zero applied field.
Saturation Magnetization (Ms): The maximum magnetization of the material (the MOKE
signal is proportional to this).
Squareness (MR/Ms): A measure of the steepness of the hysteresis loop.

4. Temperature-Dependent Measurements (Optional):

For temperature-dependent studies, the sample holder can be integrated with a cryostat and

a heater to vary the sample temperature.

Hysteresis loops are then recorded at different temperatures to determine the Curie

temperature (Tc) and the compensation temperature (Tcomp).
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Caption: Experimental workflow for fabrication and characterization of amorphous Tb-Fe films.
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Caption: Schematic of a polar Magneto-Optical Kerr Effect (MOKE) measurement setup.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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